Cas no 1320-06-5 (Oil red O)

Oil red O is a fat soluble diazo dye with a maximum absorption wavelength of 518 nm Oil red O stains neutral lipids and cholesterol esters, but not biofilms Oil red O can be used to detect and quantify hepatic steatosis in mouse liver biopsy Conclusion: oil red O staining can effectively observe the fundamental changes of tissues during the occurrence and progression of metabolic diseases
Oil red O structure
Oil red O structure
Oil red O
1320-06-5
C26H24N4O
408.4950
MFCD00003898
41233
24898072

Oil red O Properties

Names and Identifiers

    • 1-((4-((2,5-Dimethylphenyl)diazenyl)-2,5-dimethylphenyl)diazenyl)naphthalen-2-ol
    • C.I. 26125
    • Solvent Red 27
    • oil red O electrophoresis
    • Transparent Red 5B
    • Oil red O
    • Solvent-extracted oil No.6
    • 1-[2-[4-[2-(Dimethylphenyl)diazenyl]dimethylphenyl]diazenyl]-2-naphthalenol
    • OIL RED O SUDAN RED 5B HIGH PURITY GRADE C.I. 26125
    • Oil red O(C.1.26125)
    • 1-(2,5-diMethyl-4-(2,5-diMethylphenylazo)phenylazo)-2-naphthol
    • 1-[[4-[(dimethylphenyl)azo]dimethylphenyl]azo]-2-Naphthalenol
    • 1-[2,5-DiMethyl-4-(2,5-diMethylphenylazo)phenylazo]-2-naphthol
    • 1-Octadecanol
    • Fat red 5B
    • Solvent Red 27 Sudan Red 5B
    • Tolylazotolylazo-2-naphthol
    • Sudan Red 5B
    • Red Os
    • OOil re
    • CI 26125
    • OILRED5B
    • D&CRED18
    • OILRED6B
    • C.1.26125
    • Sot Red 2
    • diazenyl)
    • C26H24N4O
    • Oil Red O (C.I. 26125)
    • abcoloilredo
    • oil-red-o
    • 1-({4-[(2,5-dimethylphenyl)diazenyl]-2,5-dimethylphenyl}diazenyl)naphthalen-2-ol
    • oil red o solution
    • MolMap_000
    • NS00054789
    • J-006103
    • FT-0633517
    • starbld0000918
    • s4498
    • CS-0138324
    • Oil Red O solution 0.5% in isopropanol
    • EINECS 238-209-6
    • MolMap_000039
    • SCHEMBL13070791
    • SCHEMBL34877
    • 1082707-33-2
    • 14288-70-1
    • 2-Naphthalenol,1-[2-[4-[2-(2,5-dimethylphenyl)diazenyl]-2,5-dimethylphenyl]diazenyl]-
    • 2-Naphthalenol, 1-[2-[4-[2-(2,5-dimethylphenyl)diazenyl]-2,5-dimethylphenyl]diazenyl]-
    • CHEBI:88213
    • Q132442
    • E75907
    • SCHEMBL9139615
    • AKOS015903663
    • 1320-06-5
    • SCHEMBL630386
    • SCHEMBL11973972
    • MFCD00003898
    • 1-((E)-(4-((E)-(2,5-Dimethylphenyl)diazenyl)-2,5-dimethylphenyl)diazenyl)naphthalen-2-ol
    • DTXSID301039601
    • 1-[[4-[(2,5-dimethylphenyl)diazenyl]-2,5-dimethylphenyl]diazenyl]naphthalen-2-ol
    • HY-D1168
    • 1-(2-{4-[2-(2,5-dimethylphenyl)diazen-1-yl]-2,5-dimethylphenyl}diazen-1-yl)naphthalen-2-ol
    • for electrophoresis
    • Oil Red O Certified by Biological Stain Commission
    • HJAYEODIXUYVIC-LTFAAIOASA-N
    • NPGIHFRTRXVWOY-UHFFFAOYSA-N
    • DB-042079
    • 1-([4-(Xylylazo)xylyl]azo)-2-naphthol
    • 1-(2,5-Dimethyl-4-(2,5-dimethylphenylazo)phenylazo)-2-naphthol
    • Oil Red O solution 0.5% in propylene glycol
    • 1-[2,5-Dimethyl-4-(2,5-dimethylphenylazo)phenylazo]-2-naphthol
    • +Expand
    • MFCD00003898
    • NPGIHFRTRXVWOY-XOXGWFOHSA-N
    • 1S/C26H24N4O/c1-16-9-10-17(2)22(13-16)27-28-23-14-19(4)24(15-18(23)3)29-30-26-21-8-6-5-7-20(21)11-12-25(26)31/h5-15,31H,1-4H3/b28-27+,30-29+
    • O([H])C1C([H])=C([H])C2=C([H])C([H])=C([H])C([H])=C2C=1/N=N/C1=C([H])C(C([H])([H])[H])=C(C([H])=C1C([H])([H])[H])/N=N/C1C([H])=C(C([H])([H])[H])C([H])=C([H])C=1C([H])([H])[H]
    • 3491382

Computed Properties

  • 408.19500
  • 1
  • 5
  • 4
  • 408.195011
  • 31
  • 637
  • 0
  • 0
  • 0
  • 1
  • 0
  • 1
  • 6.9
  • 4
  • 0
  • 69.7

Experimental Properties

  • 8.60980
  • 69.67000
  • 1.631
  • Soluble in ethanol:chloroform (1:1). Insoluble in water.
  • 66-69 °C/9 mmHg
  • 120 °C (dec.) (lit.)
  • Fahrenheit: 217.4 ° f < br / > Celsius: 103 ° C < br / >
  • chloroform/ethanol (1:1): soluble1mg/mL
  • 0.5% in propylene glycol
  • Red powder.
  • It is soluble in benzene, ethanol and acetone.
  • 518 nm, 359 nm
  • 1.1600

Oil red O Security Information

Oil red O Customs Data

  • 32041900

  • China Customs Code:

    32041900

Oil red O Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P0010J0-1g
2-Naphthalenol, 1-[2-[4-[2-(dimethylphenyl)diazenyl]dimethylphenyl]diazenyl]-
 1320-06-5 99%Dyecontent
1g
 $31.00
A2B Chem LLC
AA46540-1g
1-((4-((2,5-Dimethylphenyl)diazenyl)-2,5-dimethylphenyl)diazenyl)naphthalen-2-ol
 1320-06-5 99%Dyecontent
1g
 $17.00 2024-04-20
Aaron
AR0010RC-25g
2-Naphthalenol, 1-[2-[4-[2-(dimethylphenyl)diazenyl]dimethylphenyl]diazenyl]-
 1320-06-5 95%
25g
 $7.00
abcr
AB118355-25 g
Oil Red O; .
 1320-06-5
25 g
 €54.70 2023-07-20
Apollo Scientific
BIO1320-25g
Oil Red O
 1320-06-5
25g
 £28.00 2024-07-20
Chemenu
CM369982-500g
1-((4-((2,5-Dimethylphenyl)diazenyl)-2,5-dimethylphenyl)diazenyl)naphthalen-2-ol
 1320-06-5 95%+
500g
 $101 2024-08-02
eNovation Chemicals LLC
D279571-100g
1-((4-((2,5-Dimethylphenyl)diazenyl)-2,5-dimethylphenyl)diazenyl)naphthalen-2-ol
 1320-06-5 97%
100g
 $200 2022-05-19
MedChemExpress
HY-D1168-500mg
Oil Red O
 1320-06-5 ≥95.0%
500mg
 ￥350 2024-07-20
S e l l e c k ZHONG GUO
S4498-100mg
Oil Red O
 1320-06-5 99%
100mg
 ¥795.3 2023-09-15
TRC
D479570-25g
1-[2-[4-[2-(Dimethylphenyl)diazenyl]dimethylphenyl]diazenyl]-2-naphthalenol
 1320-06-5
25g
 $ 125.00 2022-06-05

Oil red O Suppliers

Hubei XinHongli Chemical Co., Ltd.
Audited Supplier Audited Supplier
(CAS:1320-06-5)
ZHU YU WEI
15172537016
1018283355@qq.com
Shanghai Macklin Biochemical Co., Ltd
Audited Supplier Audited Supplier
(CAS:1320-06-5)
SHEN JING LI
15221275939
shenlinxing@macklin.cn
Hubei Wande Chemical Co.,Ltd.
Audited Supplier Audited Supplier
(CAS:1320-06-5)
CHEN DAN DAN
15827180502
1148980033@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:1320-06-5)
A LA DING
anhua.mao@aladdin-e.com
Shanghai Acmec Biochemical Co.,Ltd
Audited Supplier Audited Supplier
(CAS:1320-06-5)
JI ZHI SHI JI
18117592386
3007522982@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:1320-06-5)
TANG SI LEI
15026964105
2881489226@qq.com

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